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Compound of Interest

Compound Name:
2-bromo-2-(2-

chlorophenyl)acetonitrile

Cat. No.: B1645995

Get Quote

Part 1: Executive Safety Directive
STOP & READ: This compound is a potent lachrymator (tear gas agent) and an alkylating

agent. Improper disposal can result in the evacuation of the facility or severe respiratory injury.

NEVER dispose of this compound down the drain.[1]

NEVER mix with acidic waste streams (Risk of Hydrogen Cyanide (HCN) evolution).

NEVER place in general trash or biohazard bins.

Primary Disposal Path: The only acceptable disposal method for the bulk chemical is High-

Temperature Incineration via a licensed hazardous waste contractor. Bench-top chemical

neutralization is recommended only for trace residues on glassware or emergency spill

stabilization.

Part 2: Chemical Profile & Hazard Identification
Understanding the chemical architecture is prerequisites to safe disposal. The presence of the
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-bromo and nitrile groups dictates the waste stream.

Property Description
Critical Disposal
Implication

Chemical Structure -Haloacetonitrile derivative
High reactivity; potent

alkylating agent.

Physical State Solid (low melting) or Liquid
May solidify in waste drums;

requires solvent for transfer.

Toxicity
Acute Tox. 3

(Oral/Dermal/Inhalation)

Zero-tolerance for skin contact;

double-gloving required.

Reactivity
Reacts with acids, bases,

oxidizers

Acid Contact: Releases HCN

gas.Base Contact: Rapid,

exothermic hydrolysis.

Warning Properties Lachrymator (Eye irritant)

Fumes are detectable at low

concentrations; work in a fume

hood.[1]

Part 3: Pre-Disposal Handling & Packaging
Before the chemical leaves your bench, it must be stabilized and packaged to prevent

exposure to logistics personnel.

Segregation (The "Rule of Two")
Isolate this waste stream from two specific categories to prevent lethal gas generation:

No Acids: Prevents hydrolysis of the nitrile group to HCN.

No Oxidizers: Prevents uncontrolled exothermic reactions.

Container Selection
Primary Container: Glass or High-Density Polyethylene (HDPE).

Secondary Containment: The primary container must be placed inside a sealable, clear

plastic bag or a secondary overpack bucket to contain fumes.
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Labeling
The waste tag must explicitly state:

"TOXIC - LACHRYMATOR - HALOGENATED ORGANIC" Contains: 2-bromo-2-(2-

chlorophenyl)acetonitrile

Part 4: Disposal Workflows
Scenario A: Routine Chemical Waste (Bulk/Solids)
For expired reagents, reaction byproducts, or mother liquors.

Solubilization (If Solid): Dissolve the solid in a minimal amount of a compatible non-

halogenated solvent (e.g., Ethyl Acetate or Acetone) if the waste contractor requires liquids.

If solids are accepted, leave as is.

Transfer: Pour into a dedicated "Halogenated Organic Waste" carboy.

Note: If the concentration is high (>5%), use a separate "High Hazard" container to

prevent fuming in the main waste drum.

Sealing: Cap tightly. Wipe the exterior with a solvent-dampened tissue (dispose of tissue as

solid hazardous waste).

Handoff: Request a pickup from EHS/Waste Management immediately. Do not let

lachrymators accumulate in satellite areas.

Scenario B: Trace Residues (Glassware
Decontamination)
For cleaning flasks, spatulas, and funnels.
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Mechanism: We utilize Chemical Hydrolysis to degrade the lachrymatory

-bromo functionality before washing.

Decontamination Solution:

50% Ethanol (or Methanol)

10% Aqueous Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)

Protocol:

Soak: Immerse glassware in the Decontamination Solution inside a fume hood.

Wait: Allow to soak for 1 hour. The base hydrolyzes the nitrile and displaces the bromine.

Rinse: Rinse with water.[1][2][3][4] Collect the first rinse and add it to the Basic Organic

Waste stream.

Wash: Proceed with standard detergent washing.

Scenario C: Emergency Spill Response
For accidental release outside a controlled vessel.

Decision Matrix:

Minor Spill (< 5 mL/g): Manageable by lab personnel with proper PPE.

Major Spill (> 5 mL/g): Evacuate lab; contact HazMat team.

Minor Spill Cleanup Protocol:

Alert & Isolate: Yell "Spill! Lachrymator!" to alert colleagues. Ensure fume hoods are on max

flow.

PPE Upgrade: Wear double nitrile gloves, lab coat, goggles, and a respirator (organic vapor

cartridge) if outside the hood.
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Contain: Surround the spill with absorbent pillows or vermiculite dikes.[5]

Absorb: Cover the liquid with Vermiculite or Activated Carbon.

Do NOT use paper towels (increases surface area for evaporation).

Collect: Scoop absorbent into a wide-mouth jar.

Decontaminate Surface: Wipe the area with the Decontamination Solution (Ethanol/NaOH)

described in Scenario B.

Disposal: Label the jar as "Spill Debris: Toxic/Lachrymator" and treat as hazardous waste.

Part 5: Waste Stream Decision Logic
The following diagram illustrates the critical decision-making process for categorizing this

waste.
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Waste Generation:
2-bromo-2-(2-chlorophenyl)acetonitrile

Determine Waste Type

Bulk Chemical / Mother Liquor

> 1g / Liquid

Trace Residue on Glassware

< 100mg / Surface

Accidental Spill

Uncontrolled Release

Segregate from ACIDS
(Prevent HCN)

Soak in EtOH/NaOH (1 hr)
(Hydrolysis)

Absorb with Vermiculite/Carbon
(Do NOT use paper towels)

Container: Halogenated Organic
Label: 'Lachrymator'

Ship to Licensed Incinerator

Collect First Rinse -> Basic Waste

Standard Glassware Wash

Seal in Airtight Jar
Double Bag

Hand over to HazMat/EHS

Click to download full resolution via product page

Figure 1: Operational decision tree for the segregation and processing of alpha-

bromoacetonitrile waste streams.

Part 6: Regulatory & Compliance Data
When filling out your institution's waste manifest, use the following classifications. Note: Codes

may vary by region (e.g., US RCRA vs. EU Waste Catalogue); these are the standard US

federal guidelines.
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Classification Category Code / Designation Rationale

RCRA Waste Code D003 (Reactivity)
Potential to generate toxic

gases (HCN) if mishandled.

RCRA Waste Code D001 (Ignitability)
If dissolved in flammable

solvents (e.g., Acetone).

DOT Shipping Name Corrosive Liquid, Toxic, n.o.s.
Combines corrosivity and

acute toxicity hazards.[6]

UN Number UN 2922 or UN 2927
Depends on specific physical

state and toxicity data.

Waste Profile Halogenated Organic

Must be separated from non-

halogenated solvents for

incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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